Tricyclo[4.3.1.1(3,8)]undecane-1-carboxylic acid

• IUPAC Name: tricyclo[4.3.1.13,8]undecane-1-carboxylic acid
• InChI: InChI=1S/C12H18O2/c13-11(14)12-5-8-1-2-9(6-12)4-10(3-8)7-12/h8-10H,1-7H2,(H,13,14)
• InChI Key: STNYGMDZVYBFLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC3CC1CC(C2)(C3)C(=O)O
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• CAS RN: 31061-65-1

Description

Tricyclo[4.3.1.1(3,8)]undecane-1-carboxylic acid is a chemical compound with the molecular formula C12H18O2. It is a derivative of tricyclo[4.3.1.1(3,8)]undecane, which has the molecular formula C11H18.

Molecular Structure Analysis

The molecular structure of this compound consists of 12 carbon atoms, 18 hydrogen atoms, and 2 oxygen atoms. The exact 3D structure can be viewed using specific software.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 194.27. It is a powder at room temperature. The compound has a melting point of 160-162°C. It has a density of 1.2±0.1 g/cm3, a boiling point of 321.4±10.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.5 mmHg at 25°C.

Scientific Research Applications

Antiviral Activities

• Derivatives of tricyclo[4.3.1.1(3,8)]undecane-1-carboxylic acid have demonstrated potential antiviral activities. Functionalization reactions have led to the creation of various secondary derivatives, some of which exhibit marked antiviral activities against viruses like the Newcastle disease virus (Inamoto et al., 1979).

Synthesis Methods

• New methodologies for constructing tricyclo[5.2.2.0(1,5)]undecanes, closely related to this compound, have been described. This includes synthesis from indane-4-carboxylic acids using Birch reduction, conjugation, cycloaddition, and hydrolysis (Rao et al., 1997).

Chemical Synthesis and Reduction

• The compound has been utilized in various chemical synthesis processes. For instance, an efficient synthesis method involving Wolff-Kishner reduction of a "twisted amide" has been employed to create benzo-1-aza-adamantane derivatives (Bashore et al., 2003).

Polycyclic Hydrocarbon Functionalization

• Research has shown that functionalization reactions of polycyclic hydrocarbons like 4-homoisotwistane, a derivative of this compound, reveal important features about the reactivity of these compounds. This has implications for creating substances with antiviral properties (Aigami et al., 1976).

Chemical Stability and Isomerization

• Studies have indicated that derivatives of this compound, such as 4-homoisotwistane, are stable intermediates in various rearrangement processes, highlighting their potential in complex chemical synthesis (Takaishi et al., 1975).

Safety and Hazards

The safety information for Tricyclo[4.3.1.1(3,8)]undecane-1-carboxylic acid indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.